Cas no 62552-25-4 (Thiourea, N-(1,1-dimethylpropyl)-N'-nonyl-)

• Product Name: Thiourea, N-(1,1-dimethylpropyl)-N'-nonyl-
• CAS No: 62552-25-4
• MF: C₁₅H₃₂N₂S
• MW: 272.49298286438
• CID: 440572
• PubChem ID: 20322712
• Update Time: 2025-04-19

Thiourea, N-(1,1-dimethylpropyl)-N'-nonyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(1,1-dimethylpropyl)-N'-nonyl-
• 1-(2-methylbutan-2-yl)-3-nonylthiourea
• 62552-25-4
• N-(2-Methylbutan-2-yl)-N'-nonylthiourea
• DTXSID90605240
• SCHEMBL11595850

• Inchi： 1S/C15H32N2S/c1-5-7-8-9-10-11-12-13-16-14(18)17-15(3,4)6-2/h5-13H2,1-4H3,(H2,16,17,18)
• InChI Key： VDHUCCGZGUTMQS-UHFFFAOYSA-N
• SMILES： S=C(NCCCCCCCCC)NC(C)(C)CC

Computed Properties

• Exact Mass: 272.22886
• Monoisotopic Mass: 272.22862020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06